3-chloro-2-methyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-2-methyl-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H14ClNO2S3/c1-11-13(17)4-2-6-15(11)23(19,20)18-16(12-7-9-21-10-12)14-5-3-8-22-14/h2-10,16,18H,1H3
• InChI Key: GQZNLDPBYQTVQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C16H14ClNO2S3
• Molecular Weight: 383.9 g/mol
• CAS No.: 2034419-88-8

Description

“3-chloro-2-methyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide” is a chemical compound that likely belongs to the class of heterocyclic compounds known as thiophenes. Thiophenes and their derivatives are important in the field of medicinal chemistry and have been reported to possess a wide range of therapeutic properties. They are used in the synthesis of various drugs and have diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Photodynamic Therapy Applications

Research on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has shown promising results in photodynamic therapy (PDT), particularly for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them effective Type II photosensitizers in PDT for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and DNA Interaction Studies

Mixed-ligand copper(II)-sulfonamide complexes have been evaluated for their DNA binding, DNA cleavage, genotoxicity, and anticancer activity. The nature of the sulfonamide derivative influences these complexes' interaction with DNA and their biological activities, demonstrating potential applications in developing anticancer therapies (González-Álvarez et al., 2013).

Synthetic Methodologies and Chemical Properties

Research into the synthesis and characterization of sulfonamide derivatives, including their interactions with metals and other compounds, provides insights into their potential applications in creating new materials with specific properties. For example, oxidative cross-coupling reactions involving benzenesulfonamides have been explored for synthesizing complex organic compounds (Miura, Tsuda, Satoh, Pivsa‐Art, & Nomura, 1998).

Enzyme Inhibition and Pharmacological Applications

Sulfonamide derivatives have been investigated for their enzyme inhibition capabilities, particularly as inhibitors of carbonic anhydrase. These studies are crucial for understanding the pharmacological applications of these compounds, including their potential use in treating conditions such as glaucoma, epilepsy, and altitude sickness (Casini, Scozzafava, Mincione, Menabuoni, & Supuran, 2002).

Mechanism of Action

Target of Action

Many compounds that contain a thiophene ring, like “3-chloro-2-methyl-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide”, are known to interact with various enzymes and receptors in the body . The specific targets would depend on the exact structure of the compound and its functional groups.

Mode of Action

The compound would typically bind to its target, causing a change in the target’s function. This could involve inhibiting an enzyme, activating a receptor, or modulating a biochemical pathway .

Biochemical Pathways

The affected pathways would depend on the compound’s specific targets. For example, if the compound targets an enzyme involved in inflammation, it could affect the biochemical pathways related to inflammation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would influence its bioavailability. Factors such as the compound’s solubility, stability, and the presence of functional groups can affect these properties .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. This could range from reducing inflammation to inhibiting the growth of cancer cells .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .